Cas no 1935036-36-4 (2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde)

• Product Name: 2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde
• CAS No: 1935036-36-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6614895
• PubChem ID: 130830294
• Update Time: 2025-06-30

2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-717774
• 2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde
• 1935036-36-4

• Inchi： 1S/C10H14N2O2/c1-2-12-6-9(5-11-12)10-8(7-13)3-4-14-10/h5-8,10H,2-4H2,1H3
• InChI Key： RIDOSDPPBSIIHZ-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)C1C1C=NN(CC)C=1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.1Ų

Additional information on 2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde

2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde: A Comprehensive Overview

The compound 2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde (CAS No. 1935036-36-4) is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound, characterized by its pyrazole ring and aldehyde functional group, exhibits intriguing chemical properties and potential applications in drug design and development.

Pyrazole, a five-membered aromatic heterocycle, is a key structural element in this molecule. The presence of the ethyl group at the 1H position of the pyrazole ring introduces steric effects and enhances the compound's stability. The oxolane (tetrahydrofuran) ring further contributes to the molecule's flexibility and solubility, making it an attractive candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The aldehyde group provides a versatile site for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, cyclization, and oxidation reactions. The use of transition metal catalysts has been reported to improve the efficiency of these reactions, leading to higher yields and purer products. Such advancements in synthetic methodology underscore the importance of this compound as a valuable intermediate in organic synthesis.

From a biological standpoint, 2-(1-Ethyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde has shown promising activity in preliminary assays targeting various disease pathways. For instance, studies have demonstrated its ability to modulate signaling pathways involved in inflammation and cancer progression. These findings suggest that further investigation into its therapeutic potential is warranted.

Moreover, computational chemistry techniques have been employed to predict the compound's interactions with biological targets. Molecular docking studies reveal that the molecule can bind effectively to certain protein pockets, providing insights into its mechanism of action. Such computational approaches are invaluable for guiding experimental efforts and optimizing the compound's bioactivity.

In conclusion, 2-(1-Ethyl-1H-pyrazol-4-yloxolan